Cas no 313258-04-7 (1,3,4-Oxadiazole, 2-(3-ethyl-1-methyl-1H-pyrazol-5-yl)-5-(propylthio)-)

1,3,4-Oxadiazole, 2-(3-ethyl-1-methyl-1H-pyrazol-5-yl)-5-(propylthio)- structure
313258-04-7 structure
Product Name:1,3,4-Oxadiazole, 2-(3-ethyl-1-methyl-1H-pyrazol-5-yl)-5-(propylthio)-
CAS No:313258-04-7
MF:C11H16N4OS
MW:252.335940361023
CID:1452418
Update Time:2024-08-25

1,3,4-Oxadiazole, 2-(3-ethyl-1-methyl-1H-pyrazol-5-yl)-5-(propylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole, 2-(3-ethyl-1-methyl-1H-pyrazol-5-yl)-5-(propylthio)-
    • Inchi: 1S/C11H16N4OS/c1-4-6-17-11-13-12-10(16-11)9-7-8(5-2)14-15(9)3/h7H,4-6H2,1-3H3
    • InChI Key: YKOMHXMABFMUIM-UHFFFAOYSA-N
    • SMILES: O1C(SCCC)=NN=C1C1N(C)N=C(CC)C=1

Computed Properties

  • Exact Mass: 252.10468

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 418.4±47.0 °C(Predicted)
  • PSA: 56.74
  • pka: -0.46±0.10(Predicted)
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